Cas no 1392211-24-3 ()

• CAS No: 1392211-24-3
• MF: C₁₀H₉F₃O₄S
• MW: 282.236272573471
• CID: 6646942
• PubChem ID: 20260796
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H9F3O4S/c1-7(14)6-18(15,16)9-4-2-8(3-5-9)17-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： NXHPAWKYEPURNK-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 282.01736442g/mol
• Monoisotopic Mass: 282.01736442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds